Cas no 1154226-88-6 (6-Bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine)

6-Bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine structure

1154226-88-6 structure

Product Name:6-Bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine

CAS No:1154226-88-6

Molecular Formula:C₁₀H₁₂BrNS

Molecular Weight:258.177980422974

CID:4573310

6-Bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine Properties

Names and Identifiers

- 6-Bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine
- 2H-1-Benzothiopyran-4-amine, 6-bromo-3,4-dihydro-3-methyl-
- InChIKey： ZHBGUCITSZSMQV-UHFFFAOYSA-N
- Inchi： 1S/C10H12BrNS/c1-6-5-13-9-3-2-7(11)4-8(9)10(6)12/h2-4,6,10H,5,12H2,1H3
- SMILES： C1SC2=CC=C(Br)C=C2C(N)C1C

6-Bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01ABFI-50mg	6-bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine, Mixture of diastereomers	1154226-88-6	95%	50mg	$185.00	2025-03-19
A2B Chem LLC	AV60190-50mg	6-bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine, Mixture of diastereomers	1154226-88-6	95%	50mg	$178.00	2024-04-20
Aaron	AR01ABNU-50mg	6-bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine, Mixture of diastereomers	1154226-88-6	95%	50mg	$211.00	2025-02-09
Enamine	EN300-69956-0.05g	6-bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine	1154226-88-6	95.0%	0.05g	$135.0	2025-02-20
TRC	B808773-10mg	6-Bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine	1154226-88-6		10mg	$ 50.00	2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1329054-50mg	6-Bromo-3-methyl-3,4-dihydro-2h-1-benzothiopyran-4-amine	1154226-88-6	98%	50mg	￥2911.00	2024-08-09

6-Bromo-3-methyl-3,4-dihydro-2H-1-benzothiopyran-4-amine Related Literature

1. Silver-catalyzed [3 + 2] domino reaction: an efficient strategy to synthesize imidazole-5-carbaldehydes†

Changcheng Wang,Hangqi Jiang,Weifeng Chen,Jun Dong,Zhengwang Chen,Hua Cao Org. Biomol. Chem., 2017,15, 6463-6466
2. Acyloxy group exchange in N-acyloxy-N-alkoxyamides

Remir G. Kostyanovsky Mendeleev Commun., 2004,14, 208-210
3. Kinetic isotope effects in the activation of H–H bonds by palladium clusters

Mendeleev Commun., 1999,9, 136-139
4. Self-healing zwitterionic sulfobetaine nanocomposite hydrogels with good mechanical properties†

Zheng Zeng,Yuhao Li,Sheng Sun,Xiaoting Liu,Deliu He,Guangji Li RSC Adv., 2019,9, 31806-31811
5. Synthesis and novel reactivity of platinum phosphine–borane complexes trans-[PtH(PPhR·BH3)(PEt3)2 ] (R = H, Ph)

Hendrik Dorn,Cory A. Jaska,Ryan A. Singh,Alan J. Lough,Ian Manners Chem. Commun., 2000, 1041-1042
6. Solid-state reduction of silica nanoparticles via oxygen abstraction from SiO4 units by polyolefins under mechanical stressing†

Hirotaka Noda,Yunzi Xin,Hiroki Hasegawa,Chika Takai,Takashi Shirai,Masayoshi Fuji RSC Adv., 2018,8, 36338-36344
7. Coupling of RAFT polymerization and chemoselective post-modifications of elastin-like polypeptides for the synthesis of gene delivery hybrid vectors†

Lourdes Mónica Bravo-Anaya,Julien Rosselgong,Ye Xiao,Amélie Vax,Emmanuel Ibarboure,Anna Ruban,Coralie Lebleu,Gilles Joucla,Bertrand Garbay,Elisabeth Garanger,Sébastien Lecommandoux Polym. Chem., 2021,12, 226-241
8. Atom transfer polymerisation with glucose and cholesterol derived initiators

New J. Chem., 1999,23, 477-479
9. Porous bioprinted constructs in BMP-2 non-viral gene therapy for bone tissue engineering

Loek D. Loozen,Fiona Wegman,F. Cumhur Öner,Jacqueline Alblas J. Mater. Chem. B, 2013,1, 6619-6626
10. One-pot selective hydroconversion of levulinic acid to 2-methyltetrahydrofuran catalyzed by Ni-based catalysts derived from phyllosilicates†

Kaiyun Lu,Ziyi Li,Chunhua Hai,Jifan Li,Chun-Ling Liu,Wen-Sheng Dong Sustainable Energy Fuels, 2022,6, 3425-3434

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

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